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Compound of Interest

Compound Name: GSK-2793660

Cat. No.: B3323170 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for GSK-2793660 containing official disposal

procedures could not be located in the public domain. The following guidance is based on

general best practices for the disposal of potent, research-grade pharmaceutical compounds.

Researchers, scientists, and drug development professionals must consult their institution's

Environmental Health and Safety (EHS) department and adhere to all local, state, and federal

regulations for chemical waste disposal.

GSK-2793660 is an oral, irreversible inhibitor of Cathepsin C, investigated for its potential

therapeutic effects.[1][2] As with any potent, biologically active compound, proper handling and

disposal are paramount to ensure personnel safety and environmental protection. This guide

provides a procedural framework for the safe management of GSK-2793660 waste in a

laboratory setting.

Compound and Waste Profile
For clarity and easy reference, the key characteristics of GSK-2793660 and the associated

waste streams are summarized below.
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Characteristic Description

Compound Name GSK-2793660

Synonyms N/A

Chemical Nature
Potent, selective, and irreversible Cathepsin C

inhibitor

Physical Form Typically a solid powder

Primary Hazard
Biologically active, potential for adverse health

effects with exposure

Common Waste Streams

- Unused or expired solid compound- Solutions

containing GSK-2793660 (e.g., in DMSO or

other solvents)- Contaminated labware (pipette

tips, vials, plates)- Contaminated Personal

Protective Equipment (PPE)

Step-by-Step Disposal Protocol
The fundamental principle for disposing of GSK-2793660 is to treat it as hazardous chemical

waste. Under no circumstances should it be disposed of down the drain or in regular trash.

1. Personal Protective Equipment (PPE): Before handling the compound or its waste, always

wear appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect pure, unused GSK-2793660 powder in a dedicated, sealable waste container.
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This includes any materials grossly contaminated with the solid compound, such as

weighing paper or spatulas.

Liquid Waste:

Collect all solutions containing GSK-2793660 in a separate, leak-proof, and chemically

compatible hazardous waste container.

Do not mix with other, incompatible waste streams. For example, keep halogenated and

non-halogenated solvent waste separate if required by your institution.

Contaminated Labware and PPE:

Disposable items such as pipette tips, centrifuge tubes, and gloves that have come into

contact with GSK-2793660 should be collected in a designated, lined container for solid

hazardous waste.

Sharps (needles, scalpels) must be placed in a designated sharps container.

3. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "GSK-2793660."

For liquid waste, list all constituents, including solvents, with their approximate percentages.

Include the date of waste accumulation and the name of the principal investigator or lab

group.

4. Storage:

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.

Ensure containers are sealed when not in use.

Provide secondary containment (e.g., a larger bin or tray) to capture any potential leaks.
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5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS department.

Follow all institutional procedures for waste pickup requests.

Visualizing the Disposal Workflow
The following diagrams illustrate the general workflow for chemical waste disposal and the

decision-making process for waste segregation.
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Caption: General workflow for the proper disposal of GSK-2793660.
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Caption: Decision tree for segregating GSK-2793660 waste streams.

By adhering to these general principles and, most importantly, your institution's specific

guidelines, you can ensure the safe and compliant disposal of GSK-2793660 waste, protecting

both yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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